Cas no 2648982-07-2 (3-(2-Isocyanatoethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-Isocyanatoethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2648982-07-2
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 5850441
• PubChem ID: 165859572
• Update Time: 2023-11-20

3-(2-Isocyanatoethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2648982-07-2
• 3-(2-isocyanatoethyl)-1lambda6-thiolane-1,1-dione
• EN300-2006077
• 3-(2-Isocyanatoethyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C7H11NO3S/c9-6-8-3-1-7-2-4-12(10,11)5-7/h7H,1-5H2
• InChI Key： PZXHZWHEMVUCAF-UHFFFAOYSA-N
• SMILES： S1(CCC(CCN=C=O)C1)(=O)=O

Computed Properties

• Exact Mass: 189.04596439g/mol
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų